Cas no 79068-19-2 (D-Proline,3-(ethylthio)-, (3S)-rel- (9CI))

D-Proline,3-(ethylthio)-, (3S)-rel- (9CI) structure
79068-19-2 structure
Product Name:D-Proline,3-(ethylthio)-, (3S)-rel- (9CI)
CAS No:79068-19-2
MF:C7H13NO2S
MW:175.24862074852
CID:554197
PubChem ID:121227253
Update Time:2025-04-19

D-Proline,3-(ethylthio)-, (3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Proline,3-(ethylthio)-, (3S)-rel- (9CI)
    • DL-Proline,3-(ethylthio)-, cis-
    • 79068-19-2
    • (2S,3S)-3-(Ethylthio)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C7H13NO2S/c1-2-11-5-3-4-8-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m0/s1
    • InChI Key: HAGOWULQGGMWEQ-NTSWFWBYSA-N
    • SMILES: S(CC)[C@H]1CCN[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 175.067
  • Monoisotopic Mass: 175.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2
  • Topological Polar Surface Area: 74.6A^2
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